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Compound of Interest

Compound Name: Acetyl hypofluorite

Cat. No.: B1218825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the foundational research conducted by

Professor Shlomo Rozen and his research group on acetyl hypofluorite (AcOF). This powerful

and versatile electrophilic fluorinating agent, prepared in situ from elemental fluorine, has

proven invaluable in synthetic organic chemistry, particularly for the preparation of fluorinated

molecules of interest in medicinal chemistry and positron emission tomography (PET).

Core Concepts and Synthesis
Acetyl hypofluorite is a highly reactive reagent containing an oxygen-fluorine bond, making it

a potent source of electrophilic fluorine. A key advantage of Rozen's methodology is the direct

and continuous in-situ generation of acetyl hypofluorite by bubbling a dilute stream of

elemental fluorine (typically 10% in nitrogen) through a solution of sodium acetate in acetic acid

and a co-solvent like Freon-11 (CFCl3) at low temperatures.[1][2] This method avoids the

isolation of the potentially hazardous reagent and allows for immediate consumption by the

substrate.[3] The ease of its preparation from readily available starting materials has made it an

attractive tool for introducing fluorine into organic molecules.[4]

General Experimental Protocol for the Synthesis of
Acetyl Hypofluorite
A stream of 10% fluorine in nitrogen is passed through a cold (-75 °C) solution of sodium

acetate in a mixture of glacial acetic acid and Freon-11. The flow of fluorine is monitored, and
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the completion of the reaction is indicated by the appearance of a pale yellow color, signifying

the presence of free fluorine. The resulting solution of acetyl hypofluorite is then used directly

for subsequent fluorination reactions.

Electrophilic Fluorination of Organic Substrates
Acetyl hypofluorite has demonstrated broad applicability in the fluorination of a wide range of

organic substrates. Its electrophilic nature allows for the fluorination of electron-rich centers.

Fluorination of Aromatic Compounds
One of the early and significant applications of acetyl hypofluorite was in the electrophilic

fluorination of activated aromatic rings. The reaction typically proceeds with high efficiency and

selectivity, often favoring ortho-substitution. This provides a valuable alternative to traditional

methods like the Balz-Schiemann reaction. The speed of this reaction also makes it suitable for

the introduction of the short-lived fluorine-18 isotope for PET applications.[3]

General Reaction Scheme:

Ar-H Ar-FCH3COOF

CH3COOF CH3COOH

Aryl Boronic Acid

Electron-Donating Group (EDG) Electron-Withdrawing Group (EWG)

Ipso-Substitution
(High Yield)

 leads to

Mixture of Ortho-Fluorination
and Ipso-Substitution

 leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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